(R)-2-Amino-3-(6-fluoro-1H-indol-3-yl)propanoic acid

• IUPAC Name: (2R)-2-amino-3-(6-fluoro-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C11H11FN2O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m1/s1
• InChI Key: YMEXGEAJNZRQEH-SECBINFHSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)NC=C2CC(C(=O)O)N
• Isomeric SMILES: C1=CC2=C(C=C1F)NC=C2C[C@H](C(=O)O)N
• Molecular Formula: C11H11FN2O2
• Molecular Weight: 222.22 g/mol
• CAS No.: 108391-82-8

Description

“®-2-Amino-3-(6-fluoro-1H-indol-3-yl)propanoic acid” is a chemical compound with the molecular formula C11H11FN2O2 and a molecular weight of 222.22. It is also known by its CAS number 108391-82-8.

Molecular Structure Analysis

The molecular structure of this compound consists of an indole ring (a bicyclic structure consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring) which is substituted at the 3-position with a 2-amino-propanoic acid and at the 6-position with a fluorine atom.

Physical and Chemical Properties Analysis

This compound is a solid under normal conditions. It should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

Brain Tumor Imaging with Positron Emission Tomography (PET)

The (R)- and (S)-enantiomers of 2-amino-3-[1-(2-[18F]fluoroethyl)-1H-[1,2,3]triazol-4-yl]propanoic acid were synthesized and evaluated for their potential in brain tumor imaging using positron emission tomography (PET). Specifically, the (S)-enantiomer demonstrated higher tumor uptake and favorable tumor-to-brain ratios in rat gliosarcoma models, suggesting its potential as a novel radiolabeled amino acid for tumor imaging (McConathy et al., 2010).

Antimicrobial Activity of Schiff Bases

Schiff bases derived from Tryptophan, including those similar in structure to (R)-2-Amino-3-(6-fluoro-1H-indol-3-yl)propanoic acid, have been synthesized and tested for their antimicrobial activity. These compounds exhibited significant antibacterial and antifungal effects, suggesting their potential use in antimicrobial applications (Radhakrishnan et al., 2020).

Enzymatic Synthesis for Drug Precursors

The (S)-amino acid, a key intermediate for the synthesis of an antidiabetic drug candidate, was prepared from a racemic mixture using enzymatic routes. This process highlights the utility of this compound and its derivatives in the synthesis of pharmaceutical compounds (Chen et al., 2011).

Crystallographic Studies

Crystal structure analysis of compounds similar to this compound has been conducted to understand their molecular geometry and interactions. Such studies are essential for drug design and material science applications (Li et al., 2009).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or in contact with skin. The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and washing thoroughly after handling.